Cas no 1361476-69-8 (Methyl 2-amino-5-(2,3,5-trichlorophenyl)nicotinate)

• Product Name: Methyl 2-amino-5-(2,3,5-trichlorophenyl)nicotinate
• CAS No: 1361476-69-8
• MF: C₁₃H₉Cl₃N₂O₂
• MW: 331.581760168076
• CID: 4928380
• Update Time: 2025-06-26

Methyl 2-amino-5-(2,3,5-trichlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-(2,3,5-trichlorophenyl)nicotinate

• Inchi： 1S/C13H9Cl3N2O2/c1-20-13(19)9-2-6(5-18-12(9)17)8-3-7(14)4-10(15)11(8)16/h2-5H,1H3,(H2,17,18)
• InChI Key： MPNVAIVDWFJVQX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=NC(=C(C(=O)OC)C=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 4.4
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-5-(2,3,5-trichlorophenyl)nicotinate

Methyl 2-amino-5-(2,3,5-trichlorophenyl)nicotinate (CAS No. 1361476-69-8): A Comprehensive Overview

Methyl 2-amino-5-(2,3,5-trichlorophenyl)nicotinate, identified by its chemical abstracts service number CAS No. 1361476-69-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of nicotinate derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of Methyl 2-amino-5-(2,3,5-trichlorophenyl)nicotinate include a nicotinic acid backbone substituted with an amino group at the 2-position and a trichlorophenyl moiety at the 5-position. These structural elements contribute to its unique chemical properties and biological interactions.

The synthesis of Methyl 2-amino-5-(2,3,5-trichlorophenyl)nicotinate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the trichlorophenyl group enhances the lipophilicity of the molecule, which can be crucial for its absorption and distribution within biological systems. Additionally, the presence of the amino group provides a site for further functionalization, enabling the development of more complex derivatives with tailored biological activities.

Recent research in the field of nicotinate derivatives has highlighted their potential as intermediates in the synthesis of bioactive molecules. Studies have demonstrated that compounds like Methyl 2-amino-5-(2,3,5-trichlorophenyl)nicotinate can serve as precursors for drugs targeting neurological disorders, inflammation, and metabolic diseases. The trichlorophenyl substituent, in particular, has been shown to modulate enzyme activity and receptor binding affinity, making it a valuable component in drug design.

In vitro studies have revealed that Methyl 2-amino-5-(2,3,5-trichlorophenyl)nicotinate exhibits inhibitory effects on certain enzymes and receptors associated with pain signaling and neuroinflammation. These findings align with the growing interest in nicotinate derivatives as potential therapeutics for chronic pain conditions. The compound's ability to interact with specific biological targets suggests its utility in developing novel pharmacological agents that may offer improved efficacy and reduced side effects compared to existing treatments.

The impact of substituents on the biological activity of nicotinate derivatives has been a focal point in recent research. The trichlorophenyl group in Methyl 2-amino-5-(2,3,5-trichlorophenyl)nicotinate not only influences its lipophilicity but also plays a role in modulating electronic properties and steric hindrance around the active site of target proteins. This dual functionality makes it an attractive scaffold for medicinal chemists seeking to optimize drug-like properties.

Advances in computational chemistry have enabled more accurate predictions of the binding affinity and pharmacokinetic behavior of compounds like Methyl 2-amino-5-(2,3,5-trichlorophenyl)nicotinate. Molecular modeling studies have provided insights into how modifications at the 2- and 5-positions affect interactions with biological targets. These predictions are crucial for guiding synthetic efforts and identifying lead compounds for further development.

The potential applications of Methyl 2-amino-5-(2,3,5-trichlorophenyl)nicotinate extend beyond its role as an intermediate in drug synthesis. Its unique structural features make it a valuable tool for researchers studying enzyme mechanisms and receptor interactions. By understanding how this compound interacts with biological systems, scientists can gain insights into disease pathways and develop more targeted therapeutic strategies.

The synthesis and characterization of novel nicotinate derivatives continue to be an active area of research. The development of efficient synthetic routes allows for rapid exploration of structural diversity and optimization of biological activity. Techniques such as high-throughput screening and combinatorial chemistry are being employed to accelerate the discovery process.

The future prospects for Methyl 2-amino-5-(2,3,5-trichlorophenyl)nicotinate and related compounds are promising. As our understanding of biological systems grows, so does the potential for these molecules to contribute to new therapeutic interventions. Continued research into their mechanisms of action and pharmacological profiles will be essential for realizing their full therapeutic potential.